Cas no 2167937-99-5 (Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate)

• Product Name: Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate
• CAS No: 2167937-99-5
• MF: C₁₂H₂₂INO₃
• MW: 355.212456226349
• CID: 6182799
• PubChem ID: 138987725
• Update Time: 2025-06-15

Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2167937-99-5
• EN300-6762866
• Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate

• Inchi： 1S/C12H22INO3/c1-11(2,3)17-10(15)14-7-9(6-13)16-8-12(14,4)5/h9H,6-8H2,1-5H3
• InChI Key： MSIRDOLZENEODO-UHFFFAOYSA-N
• SMILES： ICC1CN(C(=O)OC(C)(C)C)C(C)(C)CO1

Computed Properties

• Exact Mass: 355.06444g/mol
• Monoisotopic Mass: 355.06444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.8Ų

Additional information on Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate

Introduction to Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate (CAS No. 2167937-99-5)

Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate, identified by its CAS number 2167937-99-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group, an iodomethyl moiety, and a 5,5-dimethylmorpholine-4-carboxylate backbone, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The synthesis and application of Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate have been explored in several cutting-edge research studies. One notable area of interest is its role as a building block in the construction of more complex molecular architectures. The reactivity of the iodomethyl group allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in the preparation of biaryl compounds. These types of reactions are particularly relevant in the development of novel pharmaceuticals targeting various diseases.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate has been utilized in the synthesis of potential drug candidates for neurological disorders, cancer therapy, and infectious diseases. For instance, its morpholine core is structurally similar to several known bioactive molecules that interact with specific biological targets. This similarity suggests that derivatives of this compound may exhibit comparable pharmacological properties, making them promising candidates for further investigation.

The tert-butyl group in the molecule not only enhances its stability but also influences its solubility and metabolic profile. These properties are critical factors when evaluating a compound's potential as a drug candidate. Additionally, the presence of the carboxylate functionality provides a site for further derivatization, allowing researchers to tailor the molecule's properties to specific needs. This flexibility has led to its use in various medicinal chemistry campaigns aimed at identifying new therapeutic entities.

One particularly intriguing application of Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate is in the field of drug discovery for oncology. Morpholine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The iodo substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the rapid assembly of complex scaffolds that mimic natural products with potent anticancer activity. Several studies have demonstrated that compounds derived from this scaffold exhibit significant cytotoxicity against various cancer cell lines while maintaining a favorable safety profile.

The pharmaceutical industry has also explored the use of this compound in the development of treatments for infectious diseases. The morpholine ring is known to interact with bacterial enzymes and receptors, making it a valuable component in antimicrobial agents. Researchers have synthesized analogs of Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate that exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria. These findings highlight the compound's potential as a lead structure for novel antibiotics.

In conclusion, Tert-butyl 2-(iodomethyl)-5,5-dimethylmorpholine-4-carboxylate (CAS No. 2167937-99-5) is a versatile intermediate with significant applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. The ongoing research into its derivatives continues to uncover new possibilities for treating a wide range of diseases, underscoring its importance in modern medicinal chemistry.